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Compound of Interest

Compound Name: 2-(4-I0DO-PHENYL)-OXAZOLE

Cat. No.: B060803

Essential Safety & Handling Guide: 2-(4-10DO-
PHENYL)-OXAZOLE

This guide provides critical safety and logistical information for the handling and disposal of 2-
(4-10DO-PHENYL)-OXAZOLE. The following procedures are based on established best
practices for handling structurally similar chemical compounds. Researchers, scientists, and
drug development professionals should handle this compound with caution in a controlled
laboratory environment.

Hazard Assessment

While a specific Safety Data Sheet (SDS) for 2-(4-10DO-PHENYL)-OXAZOLE is not readily
available, related iodo- and oxazole-containing compounds present potential hazards. These
include acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract irritation.[1]
Therefore, a comprehensive approach to personal protection is mandatory. For similar
compounds, the following GHS hazard statements have been noted: H302 (Harmful if
swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May
cause respiratory irritation).[2][3]

Physical and Chemical Properties

A summary of the known physical and chemical properties for 2-(4-I0DO-PHENYL)-OXAZOLE
is provided below.
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Property Value

CAS Number 195436-88-5
Molecular Formula C9HG6INO[4]
Molecular Weight 271.06 g/mol
Physical Form White Solid
Purity 96%

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table outlines

the recommended PPE for handling 2-(4-I0DO-PHENYL)-OXAZOLE.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1-2003
standards. A face shield should
be used for splash-prone

operations.[1]

Protects eyes from splashes of

the chemical or its solutions.[1]

[3]

Hand Protection

Chemically resistant gloves
such as nitrile or neoprene.
Consider double-gloving for

extended contact.[1]

Prevents direct skin contact

with the chemical.[1]

Body Protection

A flame-resistant lab coat is
required. For procedures with
a high risk of splashing, a
chemical-resistant apron is

also recommended.[1]

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

All handling should occur in a
certified chemical fume hood to

minimize inhalation exposure.

[1]

Minimizes inhalation of any
potential dust, vapors, or

aerosols.[1][5]
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Operational and Disposal Plans
Handling and Storage

e Engineering Controls: Always handle 2-(4-I0DO-PHENYL)-OXAZOLE in a chemical fume
hood.[6]

» Handling: Avoid the formation of dust and aerosols.[3] Avoid contact with skin, eyes, and
clothing.[6]

o Storage: Store in a tightly closed container in a dry, well-ventilated place.[6] Keep
refrigerated as recommended for similar compounds.[6]

Spill Response Protocol

o Small Spills:
o Alert personnel in the immediate vicinity.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand).[5]

o Carefully collect the absorbent material and spilled substance using non-sparking tools.[5]
o Place the collected waste into a designated "Halogenated Organic Waste" container.[5]

o Decontaminate the spill area with a suitable solvent and dispose of cleaning materials as
hazardous waste.[5]

o Large Spills:
o Evacuate the area immediately.

o Notify your institution's Environmental Health and Safety (EHS) department and
emergency response team.[5]

Disposal Protocol
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2-(4-10DO-PHENYL)-OXAZOLE is a halogenated organic compound and requires specialized
disposal.

» Waste Segregation: Designate a specific, clearly labeled waste container for "Halogenated
Organic Waste".[5] This must be kept separate from non-halogenated waste streams.[5]

» Waste Collection: Collect all waste containing 2-(4-10DO-PHENYL)-OXAZOLE, including
contaminated materials like weighing paper and gloves, in the designated container.[5]

» Container Management: Ensure the waste container is made of a compatible material and
has a secure lid. Store the container in secondary containment.[5]

» Disposal: Arrange for the collection of the waste container through your institution's EHS or
equivalent waste management service.[5] Do not dispose of this chemical down the drain.[5]

Experimental Workflow Diagram

The following diagram outlines the standard operational workflow for handling 2-(4-10DO-
PHENYL)-OXAZOLE, emphasizing critical safety checkpoints.
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Caption: Workflow for Safe Handling of 2-(4-10DO-PHENYL)-OXAZOLE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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